Cas no 2229539-75-5 (2-methyl-2-3-(trifluoromethoxy)phenylpropanal)

• Product Name: 2-methyl-2-3-(trifluoromethoxy)phenylpropanal
• CAS No: 2229539-75-5
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 5778281
• PubChem ID: 165778141
• Update Time: 2025-10-31

2-methyl-2-3-(trifluoromethoxy)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• EN300-1946706
• 2229539-75-5
• 2-methyl-2-[3-(trifluoromethoxy)phenyl]propanal
• 2-methyl-2-3-(trifluoromethoxy)phenylpropanal

• Inchi： 1S/C11H11F3O2/c1-10(2,7-15)8-4-3-5-9(6-8)16-11(12,13)14/h3-7H,1-2H3
• InChI Key： XDRAMJFNUXJGSC-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C(C=O)(C)C)(F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-methyl-2-3-(trifluoromethoxy)phenylpropanal

Introduction to 2-Methyl-2-3-(Trifluoromethoxy)phenylpropanal (CAS No. 2229539-75-5)

2-Methyl-2-3-(trifluoromethoxy)phenylpropanal (CAS No. 2229539-75-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethoxy group and a propanal moiety, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-methyl-2-3-(trifluoromethoxy)phenylpropanal is defined by its molecular formula, C₁₁H₁₁F₃O₂, and its molecular weight of 230.19 g/mol. The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The propanal functional group, on the other hand, provides a reactive site that can be readily modified through various chemical transformations, making this compound a versatile starting material for synthetic routes.

In recent years, the study of fluorinated compounds has gained considerable momentum due to their potential applications in medicinal chemistry. Fluorine atoms are known to enhance the metabolic stability and lipophilicity of organic molecules, which are crucial factors in drug design. The trifluoromethoxy group in 2-methyl-2-3-(trifluoromethoxy)phenylpropanal is particularly noteworthy for its ability to modulate the pharmacokinetic properties of the molecule, potentially leading to improved drug efficacy and reduced side effects.

The synthesis of 2-methyl-2-3-(trifluoromethoxy)phenylpropanal typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of 3-trifluoromethoxybenzaldehyde with an appropriate ketone or aldehyde in the presence of a suitable catalyst. The resulting intermediate can then be further modified to introduce the methyl group and complete the synthesis. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making the production of this compound more feasible on both laboratory and industrial scales.

The biological activity of 2-methyl-2-3-(trifluoromethoxy)phenylpropanal has been explored in various contexts, including its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits promising activity against certain types of cancer cells, particularly those resistant to conventional therapies. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Additionally, preliminary data suggest that 2-methyl-2-3-(trifluoromethoxy)phenylpropanal may have anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.

In the realm of pharmaceutical research, 2-methyl-2-3-(trifluoromethoxy)phenylpropanal has been evaluated for its potential as a scaffold for developing new drugs. The flexibility offered by its chemical structure allows for the introduction of various functional groups that can be tailored to target specific biological pathways. For example, modifications at the propanal site can lead to derivatives with enhanced potency or selectivity, making this compound a valuable starting point for structure-activity relationship (SAR) studies.

The safety profile of 2-methyl-2-3-(trifluoromethoxy)phenylpropanal is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-methyl-2-3-(trifluoromethoxy)phenylpropanal (CAS No. 2229539-75-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance in the field.